Cas no 902798-16-7 (1,4-diazepan-6-amine)

1,4-diazepan-6-amine structure
1,4-diazepan-6-amine structure
Product Name:1,4-diazepan-6-amine
CAS No:902798-16-7
MF:C5H13N3
MW:115.176820516586
MDL:MFCD09607991
CID:1949874
PubChem ID:34178635
Update Time:2025-04-21

1,4-diazepan-6-amine Chemical and Physical Properties

Names and Identifiers

    • 1,4-diazepan-6-amine
    • [1,4]Diazepan-6-ylamine
    • hexahydro-1H-1,4-Diazepin-6-amine
    • CHEMBL4529290
    • EN300-88685
    • SCHEMBL2760766
    • 902798-16-7
    • DTXSID60653031
    • 6-aminoperhydro-1,4-diazepine
    • DB-078620
    • AKOS006331097
    • 1,4-Diazepan-6-amine Hydrobromide
    • D86033
    • MFCD09607991
    • DTXCID90603781
    • D67177
    • MDL: MFCD09607991
    • Inchi: 1S/C5H13N3/c6-5-3-7-1-2-8-4-5/h5,7-8H,1-4,6H2
    • InChI Key: RVBVQBYYWQSUAB-UHFFFAOYSA-N
    • SMILES: N1CCNCC(C1)N

Computed Properties

  • Exact Mass: 115.111
  • Monoisotopic Mass: 115.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 56.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1A^2
  • XLogP3: -1.7

Experimental Properties

  • Density: 0.93
  • Boiling Point: 204.4°C at 760 mmHg
  • Flash Point: 87°C
  • Refractive Index: 1.45

1,4-diazepan-6-amine Pricemore >>

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